Cas no 1909309-68-7 (tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate)

• Product Name: tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate
• CAS No: 1909309-68-7
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• MDL: MFCD29762630
• CID: 5153012
• PubChem ID: 122163185
• Update Time: 2025-11-02

tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[tetrahydro-2-(3-piperidinyl)-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate

• MDL： MFCD29762630
• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-12-6-8-19-13(9-12)11-5-4-7-16-10-11/h11-13,16H,4-10H2,1-3H3,(H,17,18)
• InChI Key： KPUCPWPGEADPDP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCOC(C2CCCNC2)C1

Additional information on tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate

Comprehensive Guide to tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate (CAS No. 1909309-68-7): Properties, Applications, and Market Insights

tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate (CAS No. 1909309-68-7) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to by its IUPAC name, is a carbamate derivative featuring a piperidine and oxane (tetrahydropyran) ring structure. Its unique molecular architecture makes it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition applications. Researchers and manufacturers are increasingly interested in this compound due to its potential in developing novel therapeutic agents.

The chemical structure of tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate includes a tert-butyl carbamate group, which enhances its stability and bioavailability. This feature is critical in medicinal chemistry, where prodrug design and controlled release formulations are essential. The compound’s piperidine-3-yl moiety is a common pharmacophore found in many FDA-approved drugs, highlighting its importance in modern pharmaceutical synthesis. With the growing demand for CNS-targeting drugs and neuroprotective agents, this compound has garnered attention in both academic and industrial research.

One of the key applications of tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate is its role as a building block in the synthesis of small molecule inhibitors. Recent studies have explored its utility in developing compounds that modulate G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like Parkinson’s disease and chronic pain. The compound’s oxane ring contributes to its conformational flexibility, enabling better binding affinity with biological targets. This aligns with current trends in precision medicine, where researchers seek highly selective and low-toxicity drug candidates.

From a market perspective, the demand for tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate is driven by the expanding pharmaceutical outsourcing industry and the rise of contract research organizations (CROs). As drug developers prioritize cost-effective and time-efficient synthesis routes, this compound has emerged as a preferred intermediate. Additionally, advancements in green chemistry have prompted manufacturers to adopt sustainable production methods for such high-value intermediates, further boosting its commercial viability.

In terms of safety and handling, tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate should be stored under controlled conditions to maintain its stability. While it is not classified as a hazardous substance, standard laboratory precautions, such as using personal protective equipment (PPE), are recommended. Researchers often inquire about its solubility (typically in polar organic solvents) and storage temperature (usually at 2-8°C for long-term preservation), which are critical for experimental reproducibility.

The future outlook for tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate is promising, particularly in the context of AI-driven drug discovery and computational chemistry. With the integration of machine learning in molecular design, this compound could play a pivotal role in identifying new drug-like candidates. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it a valuable asset for pharmaceutical innovation. As the industry shifts toward personalized therapeutics, the versatility of this compound ensures its continued relevance.

For researchers seeking custom synthesis or bulk quantities of tert-butyl N-2-(piperidin-3-yl)oxan-4-ylcarbamate, partnering with GMP-certified suppliers is advisable to ensure quality compliance. The compound’s CAS No. 1909309-68-7 serves as a unique identifier for procurement and regulatory purposes. As the scientific community explores its potential further, this compound is poised to contribute to breakthroughs in life sciences and drug development.